Sanguinarine
Sanguinarine
Sanguinarine, also known as sanguiritrin or veadent, belongs to the class of organic compounds known as quaternary benzophenanthridine alkaloids. These are alkaloids containing a quaternary N-demethylbenzophenanthridine skeleton, where the nitrogen atom of the phenanthridine moiety is part of four bonds. Sanguinarine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, sanguinarine is primarily located in the cytoplasm. Sanguinarine is also a parent compound for other transformation products, including but not limited to, dihydrosanguinarine, 10-hydroxydihydrosanguinarine, and macarpine. Outside of the human body, sanguinarine can be found in opium poppy. This makes sanguinarine a potential biomarker for the consumption of this food product. Sanguinarine is a potentially toxic compound.
Sanguinarine is a benzophenanthridine alkaloid, an alkaloid antibiotic and a botanical anti-fungal agent.
Sanguinarine is a benzophenanthridine alkaloid, an alkaloid antibiotic and a botanical anti-fungal agent.
Brand Name:
Vulcanchem
CAS No.:
2447-54-3
VCID:
VC0192314
InChI:
InChI=1S/C20H14NO4/c1-21-8-15-12(4-5-16-20(15)25-10-22-16)13-3-2-11-6-17-18(24-9-23-17)7-14(11)19(13)21/h2-8H,9-10H2,1H3/q+1
SMILES:
Molecular Formula:
C20H14NO4+
Molecular Weight:
332.3 g/mol
Sanguinarine
CAS No.: 2447-54-3
Natural Products
VCID: VC0192314
Molecular Formula: C20H14NO4+
Molecular Weight: 332.3 g/mol
| CAS No. | 2447-54-3 |
|---|---|
| Product Name | Sanguinarine |
| Molecular Formula | C20H14NO4+ |
| Molecular Weight | 332.3 g/mol |
| IUPAC Name | 24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(24),2,4(8),9,11,13,15,17(21),22-nonaene |
| Standard InChI | InChI=1S/C20H14NO4/c1-21-8-15-12(4-5-16-20(15)25-10-22-16)13-3-2-11-6-17-18(24-9-23-17)7-14(11)19(13)21/h2-8H,9-10H2,1H3/q+1 |
| Standard InChIKey | INVGWHRKADIJHF-UHFFFAOYSA-N |
| Canonical SMILES | C[N+]1=C2C(=C3C=CC4=C(C3=C1)OCO4)C=CC5=CC6=C(C=C52)OCO6 |
| Melting Point | 266.0 °C 266°C |
| Physical Description | Solid |
| Description | Sanguinarine, also known as sanguiritrin or veadent, belongs to the class of organic compounds known as quaternary benzophenanthridine alkaloids. These are alkaloids containing a quaternary N-demethylbenzophenanthridine skeleton, where the nitrogen atom of the phenanthridine moiety is part of four bonds. Sanguinarine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, sanguinarine is primarily located in the cytoplasm. Sanguinarine is also a parent compound for other transformation products, including but not limited to, dihydrosanguinarine, 10-hydroxydihydrosanguinarine, and macarpine. Outside of the human body, sanguinarine can be found in opium poppy. This makes sanguinarine a potential biomarker for the consumption of this food product. Sanguinarine is a potentially toxic compound. Sanguinarine is a benzophenanthridine alkaloid, an alkaloid antibiotic and a botanical anti-fungal agent. |
| Related CAS | 4752-86-7 (nitrate) 5578-73-4 (chloride) |
| Synonyms | pseudo-chelerythrine pseudochelerythrine sanguinarin sanguinarine sanguinarine chloride sanguinarine hydroxide sanguinarine nitrate sanguinarine sulfate (1:1) sanguinarine sulfate (2:1) sanguiritrin sangvinarin Veadent Viadent |
| PubChem Compound | 5154 |
| Last Modified | Nov 11 2021 |
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